3-Butylbicyclo[3.2.0]hept-3-en-6-one

• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: 3-butylbicyclo[3.2.0]hept-3-en-6-one
• InChI: InChI=1S/C11H16O/c1-2-3-4-8-5-9-7-11(12)10(9)6-8/h6,9-10H,2-5,7H2,1H3
• InChI Key: MAWTVVQBHMACTP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC2C(C1)CC2=O

Description

3-Butylbicyclo[3.2.0]hept-3-en-6-one is a useful research compound. Its molecular formula is C11H16O and its molecular weight is 164.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2E)-4-Allyloct-2-enoic acid (99.10 g) obtained by the method described above was dissolved in N,N-dimethylacetamide (297 mL) under a nitrogen atmosphere. To the solution, acetic anhydride (103 mL, 1.09 mol) and triethylamine (76 mL, 0.55 mol) were added. The reaction mixture was warmed and stirred at 115 to 120° C. for 6 hours. The reaction mixture was cooled to room temperature. To the reaction mixture, n-hexane (480 mL) and water (720 mL) were added to separate an organic layer. The aqueous layer was subjected to two extractions with hexane (each with 240 mL), and all the organic layers were combined and then washed with a 5% aqueous sodium bicarbonate solution (120 mL) and water (120 mL) in this order. The obtained organic layer was concentrated under reduced pressure, and the residue was distilled (120-128° C., approximately 25 mmHg) to obtain the title compound (61.95 g) (overall yield from 1,1-bis(allyloxy)hexane: 63%).